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Compound of Interest

Compound Name: Oleum

Cat. No.: B3057394 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Oleum, also known as fuming sulfuric acid, is a solution of sulfur trioxide (SO₃) in 100% sulfuric

acid (H₂SO₄). It is a critical reagent and intermediate in numerous chemical processes,

including nitration, sulfonation, and the production of explosives. The physical properties of

oleum vary significantly with the concentration of free SO₃, impacting its handling, storage, and

reactivity. This technical guide provides a comprehensive overview of the key physical

properties of different oleum grades, detailed experimental protocols for their determination,

and the underlying relationships between composition and physical characteristics.

Quantitative Data on Physical Properties
The physical properties of oleum are a function of the percentage of free sulfur trioxide

dissolved in sulfuric acid. The following tables summarize the density, viscosity, melting point,

boiling point, and vapor pressure for various oleum concentrations.

Table 1: Density and Viscosity of Oleum at 20°C
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% Free SO₃ (w/w)
Equivalent %
H₂SO₄

Density (g/cm³) at
20°C

Viscosity (cP) at
20°C

0 100.00 1.8305 25.4

10 102.25 1.876 30.1

20 104.50 1.915 35.8

25 105.63 1.938 38.5

30 106.75 1.960 40.2

40 109.00 1.983 38.0

50 111.25 1.995 32.1

60 113.50 2.001 25.5

65 114.63 1.998 22.1

80 118.00 1.975 -

100 (Pure SO₃) 122.50 1.920 1.6

Data compiled from various sources. Viscosity data for 80% free SO₃ is not readily available.

Table 2: Melting and Boiling Points of Oleum
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% Free SO₃ (w/w) Melting Point (°C) Boiling Point (°C) at 1 atm

0 10.4 290 (decomposes)

10 -11 184

20 -1 152

30 17 124

40 32 102

50 16 84

60 7 68

65 11 62

80 23 52

100 (Pure SO₃) 16.8 44.8

Note: The melting and boiling points of oleum can be complex due to the presence of different

polysulfuric acids.

Table 3: Vapor Pressure of Oleum at Different
Temperatures

% Free SO₃ (w/w)
Vapor Pressure
(mmHg) at 20°C

Vapor Pressure
(mmHg) at 40°C

Vapor Pressure
(mmHg) at 60°C

10 1.5 6.5 22

20 3.8 15 45

30 8.5 30 85

40 18 55 140

50 35 100 240

60 60 160 360

65 75 190 420

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b3057394?utm_src=pdf-body
https://www.benchchem.com/product/b3057394?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3057394?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Vapor pressure increases significantly with both increasing temperature and increasing

concentration of free SO₃.

Experimental Protocols
The determination of the physical properties of oleum requires specialized procedures and

stringent safety precautions due to its highly corrosive and fuming nature. All experiments must

be conducted in a well-ventilated fume hood with appropriate personal protective equipment

(PPE).

Determination of Density
Principle: The density of a liquid is its mass per unit volume. For a corrosive liquid like oleum, a

pycnometer or a digital density meter is recommended for accurate measurements.

Methodology (Pycnometer Method):

Preparation and Safety:

Don appropriate PPE: acid-resistant gloves (butyl rubber or Viton®), chemical splash

goggles, a face shield, and a lab coat.

Ensure a safety shower and eyewash station are readily accessible.

All work must be performed in a certified chemical fume hood.

Procedure:

Clean and dry a pycnometer of a known volume (e.g., 25 mL) and its stopper.

Weigh the empty, dry pycnometer with its stopper on an analytical balance and record the

mass (m₁).

Carefully fill the pycnometer with the oleum sample inside the fume hood, avoiding

inhalation of fumes.

Insert the stopper, allowing excess liquid to be expelled through the capillary.
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Wipe the outside of the pycnometer dry with a chemically resistant cloth.

Weigh the filled pycnometer and record the mass (m₂).

Record the temperature of the oleum sample.

Calculation:

The mass of the oleum is m = m₂ - m₁.

The density (ρ) is calculated using the formula: ρ = m / V, where V is the calibrated volume

of the pycnometer at the recorded temperature.

Determination of Viscosity
Principle: Viscosity is a measure of a fluid's resistance to flow. For oleum, a glass capillary

viscometer (e.g., an Ostwald or Ubbelohde type) made of borosilicate glass is suitable. The

experiment must be conducted in a temperature-controlled bath.

Methodology (Capillary Viscometer):

Preparation and Safety:

Adhere to all safety precautions outlined in section 2.1.

Use a viscometer bath with a transparent window to allow for safe observation.

Procedure:

Clean and dry the viscometer thoroughly.

Carefully charge the viscometer with the oleum sample to the indicated mark inside the

fume hood.

Place the viscometer in a constant temperature bath and allow it to equilibrate for at least

30 minutes.

Using a pipette bulb, draw the oleum up through the capillary tube to above the upper

timing mark.
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Release the suction and measure the time (t) it takes for the meniscus of the oleum to fall

from the upper to the lower timing mark.

Repeat the measurement at least three times and calculate the average flow time.

Calculation:

The kinematic viscosity (ν) is calculated using the formula: ν = C * t, where C is the

calibration constant of the viscometer.

The dynamic viscosity (η) is calculated as: η = ν * ρ, where ρ is the density of the oleum at

the same temperature.

Determination of Melting Point
Principle: The melting point is the temperature at which a substance changes from a solid to a

liquid state. For oleum, which can have a wide range of melting points, a capillary melting point

apparatus or a differential scanning calorimeter (DSC) can be used.

Methodology (Capillary Method):

Preparation and Safety:

Follow all safety precautions as described in section 2.1.

Handle frozen oleum with extreme care.

Procedure:

If the oleum sample is liquid at room temperature, carefully cool a small amount in a

sealed container until it solidifies.

Quickly crush the solidified oleum into a fine powder in a dry environment (e.g., a glove

box).

Pack the powdered oleum into a glass capillary tube to a height of 2-3 mm and seal the

open end with a flame.
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Place the capillary tube in a melting point apparatus.

Heat the sample slowly (1-2 °C per minute) near the expected melting point.

Record the temperature at which the first drop of liquid appears and the temperature at

which the last crystal melts. This range is the melting point.

Determination of Boiling Point
Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure. Due to the fuming nature of oleum, this determination must

be performed in a closed or semi-closed apparatus.

Methodology (Ebulliometer):

Preparation and Safety:

Strict adherence to the safety protocols in section 2.1 is mandatory.

The apparatus must be assembled within a fume hood.

Procedure:

Place a small volume of the oleum sample and a few boiling chips into the boiling flask of

an ebulliometer.

Assemble the apparatus with a condenser to re-condense the vapors.

Heat the sample gently until a steady reflux is observed.

Record the temperature of the vapor that is in equilibrium with the boiling liquid. This is the

boiling point.

Record the atmospheric pressure.

Mandatory Visualizations
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Relationship between SO₃ Concentration and Physical
Properties
The concentration of free sulfur trioxide is the primary determinant of the physical properties of

oleum. The following diagram illustrates the general trends observed.

Influence of SO3 Concentration on Oleum Properties

Independent Variable

Physical Properties

Increasing Free SO₃

Concentration

Density
Generally Increases,

then slightly decreases

Viscosity
Increases to a maximum,

then decreases

Melting Point

Complex, non-linear
(U-shaped curve)

Boiling Point

Decreases

Vapor Pressure

Increases

Click to download full resolution via product page

Relationship between SO₃ concentration and oleum properties.

Experimental Workflow for Physical Property
Characterization
The following diagram outlines a logical workflow for the experimental determination of the

physical properties of an oleum sample, emphasizing safety and procedural order.
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Experimental Workflow for Oleum Characterization

Start: Obtain Oleum Sample

Safety Assessment:
- Review SDS

- Don PPE
- Work in Fume Hood

Density Measurement
(Pycnometer/Digital Meter)

Viscosity Measurement
(Capillary Viscometer)

Melting Point Determination
(Capillary Method/DSC)

Boiling Point Determination
(Ebulliometer)

Vapor Pressure Measurement
(Static/Dynamic Method)

Data Analysis and Reporting

End
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Workflow for characterizing oleum physical properties.
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Conclusion
The physical properties of oleum are highly dependent on the concentration of free sulfur

trioxide. A thorough understanding and accurate measurement of these properties are essential

for the safe and effective use of oleum in research and industrial applications. The

experimental protocols provided in this guide, when conducted with strict adherence to safety

procedures, will enable researchers and professionals to reliably characterize different grades

of oleum. The complex interplay between composition and physical properties underscores the

importance of consulting reliable data and employing precise analytical techniques when

working with this powerful chemical.

To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of Different Oleum Grades]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3057394#physical-properties-of-different-oleum-
grades]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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